(S)-1-benzoyl-3-piperidinecarboxylic acid

• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: (3S)-1-benzoylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C13H15NO3/c15-12(10-5-2-1-3-6-10)14-8-4-7-11(9-14)13(16)17/h1-3,5-6,11H,4,7-9H2,(H,16,17)/t11-/m0/s1
• InChI Key: BVUJBJCCSDLXPU-NSHDSACASA-N
• Isomeric SMILES: C1C[C@@H](CN(C1)C(=O)C2=CC=CC=C2)C(=O)O
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CC=C2)C(=O)O

Description

(S)-1-benzoyl-3-piperidinecarboxylic acid is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Ethyl 1-benzoyl-3-piperidinecarboxylate (431.4 mg; 1.65 mmol) was dissolved in absolute ethanol (10 ml), and after addition of 1 N sodium hydroxide (20 ml), the mixture was allowed to stir at ambient temperature for approximately 1 hour. It was then poured into 1 N hydrochloric acid and extracted with dichloromethane. The dichloromethane was dried with anhydrous magnesium sulfate and then evaporated at ambient temperature under reduced pressure, giving 1-benzoyl-3-piperidine carboxylic acid (327.3 mg) as a white solid without further purification. MS m/z (negative ion) 232 (M-H; 100), 188 (M-CO2H; 90).

Synthesis routes and methods II

Procedure details